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Compound of Interest

Compound Name: Fabiatrin

Cat. No.: B1337497

Disclaimer: A specific Safety Data Sheet (SDS) with detailed disposal instructions for Fabiatrin
is not readily available in public domains. The following guidance is based on general best
practices for the disposal of non-acutely toxic, natural product-derived research chemicals.
Researchers, scientists, and drug development professionals must consult their institution's
Environmental Health and Safety (EHS) department and adhere to all local, state, and federal
regulations for hazardous waste disposal.

This document provides essential safety and logistical information to guide laboratory
personnel in the proper handling and disposal of Fabiatrin.

Chemical and Physical Properties of Fabiatrin

For safe handling and disposal, it is crucial to be aware of the chemical and physical properties
of the substance. The known properties of Fabiatrin are summarized below.

Property Value

Molecular Formula C21H26013

Molecular Weight 486.4 g/mol

CAS Number 18309-73-4

Physical Description Powder

Storage Temperature -20°C, protect from light
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General Disposal Protocol for Fabiatrin

As a natural product of unknown toxicity, Fabiatrin should be treated as a hazardous chemical
waste. Do not dispose of Fabiatrin down the drain or in regular trash.

1. Waste ldentification and Segregation:

o Treat all Fabiatrin waste, including pure compound, contaminated solutions, and
contaminated labware (e.g., pipette tips, vials, gloves), as hazardous chemical waste.

o Segregate Fabiatrin waste from other waste streams. Do not mix it with non-hazardous
waste. If mixed, the entire volume must be treated as hazardous waste.[1]

o Keep halogenated and non-halogenated solvent wastes separate if applicable.
2. Waste Collection and Containerization:

» Solid Waste: Collect unused Fabiatrin powder and contaminated solids (e.g., weighing
paper, absorbent pads) in a designated, sealable, and clearly labeled hazardous waste
container. The container must be compatible with the chemical.

 Liquid Waste: Collect solutions containing Fabiatrin in a sealable, leak-proof container,
preferably plastic or plastic-coated glass.[2][3] The container must be compatible with the
solvent used.

» Never use food-grade containers (e.g., milk jugs) for chemical waste.[3]
o Keep the waste container closed at all times except when adding waste.[3][4]
3. Labeling of Waste Containers:

o Label the hazardous waste container with a completed EHS Hazardous Waste Label as
soon as waste is first added.[4][5]

e The label must include:

o The words "Hazardous Waste".
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o The full chemical name: "Fabiatrin".

o For solutions, list all chemical constituents, including solvents, with their approximate
percentages.[3][4]

o The date the container was started.
. Storage of Chemical Waste:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory, at or near the point of generation.[5]

Ensure the storage area is well-ventilated.
Store liquid waste containers in secondary containment bins to prevent spills.[4]

Segregate the Fabiatrin waste container from incompatible materials, such as strong
oxidizing agents.[3][4]

. Requesting Disposal:

Once the waste container is full or has been in storage for a designated period (typically not
exceeding one year), request a pickup from your institution's EHS or hazardous waste
management department.[4][5]

Follow your institution's specific procedures for requesting a waste pickup, which may
involve an online system or a formal request form.[3]

. Disposal of Empty Containers:

A container that held Fabiatrin is considered "empty" when all contents have been removed
by normal methods.

The first rinse of the container with a suitable solvent must be collected and disposed of as
hazardous waste.[4]

For containers of highly toxic chemicals, the first three rinses must be collected as
hazardous waste.[4] Given the unknown toxicity of Fabiatrin, a conservative approach of
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collecting at least the first rinse is recommended.

 After proper rinsing and drying, deface or remove the original label before disposing of the
container in the appropriate recycling or trash receptacle as per institutional guidelines.[4][6]

Chemical Waste Disposal Workflow

The following diagram illustrates the general decision-making process for the disposal of a
laboratory chemical like Fabiatrin.
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Chemical Waste Disposal Workflow
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Caption: Decision workflow for proper laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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